Cas no 735306-72-6 (1-2-(4-formylphenoxy)acetyl-3-(2-methylpropyl)urea)

• Product Name: 1-2-(4-formylphenoxy)acetyl-3-(2-methylpropyl)urea
• CAS No: 735306-72-6
• MF: C₁₄H₁₈N₂O₄
• MW: 278.303723812103
• CID: 5454878
• PubChem ID: 3996597
• Update Time: 2025-05-23

1-2-(4-formylphenoxy)acetyl-3-(2-methylpropyl)urea Chemical and Physical Properties

Names and Identifiers

• SR-01000045553-1
• SR-01000045553
• HMS2337D10
• Z19658175
• 2-(4-formylphenoxy)-N-(2-methylpropylcarbamoyl)acetamide
• 735306-72-6
• AKOS017009767
• CHEMBL1347571
• EN300-26575671
• MLS000571124
• 1-[2-(4-FORMYLPHENOXY)ACETYL]-3-(2-METHYLPROPYL)UREA
• SMR000150761
• 2-(4-Formylphenoxy)-N-[[(2-methylpropyl)amino]carbonyl]acetamide
• 1-2-(4-formylphenoxy)acetyl-3-(2-methylpropyl)urea

• Inchi： 1S/C14H18N2O4/c1-10(2)7-15-14(19)16-13(18)9-20-12-5-3-11(8-17)4-6-12/h3-6,8,10H,7,9H2,1-2H3,(H2,15,16,18,19)
• InChI Key： LLCPYVCDTDHKQM-UHFFFAOYSA-N
• SMILES： C(NC(NCC(C)C)=O)(=O)COC1=CC=C(C=O)C=C1

Computed Properties

• Exact Mass: 278.12665706g/mol
• Monoisotopic Mass: 278.12665706g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 20
• Rotatable Bond Count: 6
• Complexity: 336
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.2
• Topological Polar Surface Area: 84.5Ų

Experimental Properties

• Density: 1.177±0.06 g/cm3(Temp: 20 °C; Press: 760 Torr)(Predicted)
• pka: 11.04±0.70(Predicted)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Phenol ethers Phenol ethers
• Solvents and Organic Chemicals Organic Compounds Benzenoids Phenol ethers

Additional information on 1-2-(4-formylphenoxy)acetyl-3-(2-methylpropyl)urea

1-2-(4-formylphenoxy)acetyl-3-(2-methylpropyl)urea: A Comprehensive Overview

1-2-(4-formylphenoxy)acetyl-3-(2-methylpropyl)urea is a compound with the CAS number 735306-72-6, which has garnered significant attention in the fields of organic chemistry and pharmacology. This compound is a derivative of urea, a class of compounds known for their versatility in various chemical reactions and applications. The structure of 1-2-(4-formylphenoxy)acetyl-3-(2-methylpropyl)urea is characterized by the presence of a formylphenoxy group and a 2-methylpropyl group, which contribute to its unique chemical properties and potential biological activities.

Recent studies have highlighted the potential of 1-2-(4-formylphenoxy)acetyl-3-(2-methylpropyl)urea as a promising candidate in drug discovery. Researchers have explored its ability to modulate key biological pathways, particularly in the context of inflammation and oxidative stress. The formylphenoxy group within the molecule has been shown to exhibit antioxidant properties, making it a valuable component in the development of therapeutic agents targeting conditions such as neurodegenerative diseases and cardiovascular disorders.

The synthesis of 1-2-(4-formylphenoxy)acetyl-3-(2-methylpropyl)urea involves a multi-step process that combines principles from organic synthesis and medicinal chemistry. The use of advanced techniques such as microwave-assisted synthesis and catalytic cross-coupling reactions has enabled researchers to optimize the production process, ensuring high yields and purity. These advancements have not only enhanced the scalability of the synthesis but also paved the way for further modifications to improve the compound's bioavailability and efficacy.

In terms of biological activity, 1-2-(4-formylphenoxy)acetyl-3-(2-methylpropyl)urea has demonstrated potent inhibitory effects on enzymes associated with inflammatory responses. For instance, studies have shown that it can effectively inhibit cyclooxygenase (COX)-2, an enzyme implicated in pain and inflammation. This property positions the compound as a potential alternative to traditional nonsteroidal anti-inflammatory drugs (NSAIDs), which are often associated with adverse side effects such as gastrointestinal irritation.

Moreover, the structural flexibility of 1-2-(4-formylphenoxy)acetyl-3-(2-methylpropyl)urea allows for further functionalization, enabling researchers to explore its potential in other therapeutic areas. For example, modifications to the 2-methylpropyl group have been investigated to enhance its ability to cross cellular membranes, thereby improving its delivery to target sites within the body. These efforts are part of ongoing research aimed at maximizing the compound's therapeutic potential while minimizing off-target effects.

The application of computational chemistry tools has also played a pivotal role in understanding the behavior of 1-2-(4-formylphenoxy)acetyl-3-(2-methylpropyl)urea at molecular levels. Molecular docking studies have provided insights into how the compound interacts with key protein targets, shedding light on its mechanism of action. Such computational approaches are increasingly being integrated into drug discovery pipelines to accelerate the development process and reduce costs associated with experimental trials.

In conclusion, 1-2-(4-formylphenoxy)acetyl-3-(2-methylpropyl)urea represents a significant advancement in the field of medicinal chemistry. Its unique structure, coupled with promising biological activities, positions it as a valuable asset in drug development. As research continues to uncover its full potential, this compound holds great promise for addressing unmet medical needs and improving patient outcomes.